Cas no 88422-85-9 (Isoquinoline, 3,4-dihydro-1,3-dimethyl-)

• Product Name: Isoquinoline, 3,4-dihydro-1,3-dimethyl-
• CAS No: 88422-85-9
• MF: C₁₁H₁₃N
• MW: 159.227622747421
• CID: 633349
• PubChem ID: 3245338
• Update Time: 2025-04-19

Isoquinoline, 3,4-dihydro-1,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 3,4-dihydro-1,3-dimethyl-
• 1,3-dimethyl-3,4-dihydroisoquinoline
• 88422-85-9
• DTXSID50390549
• MFRSLKXLFAZRBP-UHFFFAOYSA-N
• 1,3-dimethyl-3,4-dihyroisoquinoline
• CHEMBL1907450
• SCHEMBL10481212
• AKOS021984681

• Inchi： 1S/C11H13N/c1-8-7-10-5-3-4-6-11(10)9(2)12-8/h3-6,8H,7H2,1-2H3
• InChI Key： MFRSLKXLFAZRBP-UHFFFAOYSA-N
• SMILES： N1=C(C)C2C=CC=CC=2CC1C

Computed Properties

• Exact Mass: 159.104799419g/mol
• Monoisotopic Mass: 159.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 12.4Ų